Cas no 2229091-22-7 (tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate
• CAS No: 2229091-22-7
• MF: C₁₄H₂₂FN₃O₂
• MW: 283.34178686142
• CID: 6221163
• PubChem ID: 165755098
• Update Time: 2025-09-28

tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropyl]carbamate
• EN300-1889571
• 2229091-22-7

• Inchi： 1S/C14H22FN3O2/c1-13(2,3)20-12(19)18-9-14(4,8-16)11-10(15)6-5-7-17-11/h5-7H,8-9,16H2,1-4H3,(H,18,19)
• InChI Key： JQCSHVOQFLFFGP-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.16960512g/mol
• Monoisotopic Mass: 283.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate (CAS No. 2229091-22-7)

The compound tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate, identified by its CAS number 2229091-22-7, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-fluoropyridin-2-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applicability in drug discovery programs.

One of the key reasons for the growing attention toward tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate is its role in the development of kinase inhibitors and other targeted therapies. Kinase inhibitors are a hot topic in modern medicine, particularly in oncology and inflammatory diseases. The presence of the fluoropyridine ring in this compound enhances its binding affinity to specific enzyme active sites, making it a promising candidate for further optimization. Additionally, the tert-butyl carbamate group provides stability and solubility, which are critical for pharmacokinetic properties.

In the context of AI-driven drug discovery, compounds like CAS 2229091-22-7 are often highlighted in computational screening studies. Machine learning models and molecular docking simulations frequently identify such structures as potential hits due to their balanced lipophilicity and hydrogen-bonding capabilities. This aligns with the current trend of integrating artificial intelligence into pharmaceutical R&D, where speed and precision are paramount. Researchers searching for "fluoropyridine derivatives in drug design" or "tert-butyl carbamate applications" will find this compound highly relevant to their work.

The synthetic pathways for tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate often involve multi-step organic reactions, including amidation and fluorination steps. These processes are of interest to chemists exploring green chemistry and sustainable synthesis methods. With the increasing demand for environmentally friendly practices, optimizing the production of such intermediates with minimal waste and energy consumption is a priority. This compound's synthesis can serve as a case study for process optimization and catalytic efficiency in academic and industrial settings.

Another area where CAS 2229091-22-7 gains traction is in the study of prodrug strategies. The tert-butyl carbamate group is a common protecting group for amines, and its cleavage under physiological conditions can be leveraged to design prodrugs with improved bioavailability. This is particularly relevant for researchers investigating oral drug delivery systems or targeted release mechanisms. The compound's structural features make it a useful tool for probing these advanced drug formulation techniques.

From a commercial perspective, the demand for tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in building blocks for drug discovery often list this compound in their catalogs, catering to clients engaged in high-throughput screening and medicinal chemistry projects. Its CAS number 2229091-22-7 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In summary, tert-butyl N-3-amino-2-(3-fluoropyridin-2-yl)-2-methylpropylcarbamate (CAS No. 2229091-22-7) is a multifaceted compound with broad applications in pharmaceutical research. Its relevance to kinase inhibitor development, AI-assisted drug discovery, and green chemistry underscores its importance in contemporary science. As the industry continues to evolve, this compound is likely to remain a key player in the quest for innovative therapeutic solutions.